Cas no 1206969-00-7 (4-[(4-Piperidinylmethyl)sulfonyl]-morpholine)

• Product Name: 4-[(4-Piperidinylmethyl)sulfonyl]-morpholine
• CAS No: 1206969-00-7
• MF: C₁₀H₂₀N₂O₃S
• MW: 248.342401504517
• CID: 2195306
• Update Time: 2025-06-10

4-[(4-Piperidinylmethyl)sulfonyl]-morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[(4-piperidinylmethyl)sulfonyl]-
• 4-[(4-PIPERIDINYLMETHYL)SULFONYL]-MORPHOLINE
• 4-(Piperidin-4-ylmethanesulfonyl)-m
• OR322808
• BC4304625
• 4-(Piperidin-4-ylmethanesulfonyl)-morpholine
• 4-[(4-Piperidinylmethyl)sulfonyl]-morpholine

• Inchi： 1S/C10H20N2O3S/c13-16(14,12-5-7-15-8-6-12)9-10-1-3-11-4-2-10/h10-11H,1-9H2
• InChI Key： XEHROPIVSDNVFS-UHFFFAOYSA-N
• SMILES： S(CC1CCNCC1)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Topological Polar Surface Area: 67

Additional information on 4-[(4-Piperidinylmethyl)sulfonyl]-morpholine

Introduction to 4-[(4-Piperidinylmethyl)sulfonyl]-morpholine (CAS No: 1206969-00-7)

4-[(4-Piperidinylmethyl)sulfonyl]-morpholine, identified by the Chemical Abstracts Service Number (CAS No) 1206969-00-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and potential biological activities. The compound’s molecular framework, incorporating both piperidine and morpholine moieties, suggests a high degree of structural complexity that may contribute to its pharmacological properties. In recent years, there has been a growing interest in sulfonamide-based compounds as they exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the (4-piperidinylmethyl)sulfonyl group in 4-[(4-piperidinylmethyl)sulfonyl]-morpholine enhances its potential as a pharmacophore, making it a valuable candidate for further investigation.

The synthesis of 4-[(4-piperidinylmethyl)sulfonyl]-morpholine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group into the morpholine ring necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve the desired product with minimal byproducts. These synthetic strategies not only highlight the compound’s synthetic challenge but also underscore the importance of innovative approaches in modern drug discovery.

In terms of biological activity, preliminary studies on 4-[(4-piperidinylmethyl)sulfonyl]-morpholine have revealed promising results in several in vitro assays. The compound demonstrates inhibitory effects on various enzymes and receptors implicated in human diseases. Notably, its interaction with bacterial enzymes has been explored, suggesting potential applications in combating antibiotic-resistant strains. Additionally, the morpholine ring is known to enhance solubility and bioavailability, which are critical factors for drug efficacy. The combination of these properties makes 4-[(4-piperidinylmethyl)sulfonyl]-morpholine an attractive candidate for further development as a therapeutic agent.

The pharmacokinetic profile of 4-[(4-piperidinylmethyl)sulfonyl]-morpholine is another area of interest. Studies have indicated that the compound exhibits favorable metabolic stability and moderate oral bioavailability in preclinical models. These findings are crucial for assessing its potential as a drug candidate, as they provide insights into how the compound behaves within the body over time. Furthermore, computational modeling techniques have been utilized to predict the binding affinity of 4-[(4-piperidinylmethyl)sulfonyl]-morpholine to target proteins. These simulations have helped researchers identify key interactions that may contribute to its biological activity, thereby guiding future structural optimization efforts.

Recent advancements in medicinal chemistry have emphasized the importance of structure-activity relationships (SAR) in drug design. By systematically modifying the structure of 4-[(4-piperidinylmethyl)sulfonyl]-morpholine, researchers can fine-tune its pharmacological properties to improve efficacy and reduce side effects. For instance, introducing substituents at specific positions on the piperidine ring has been shown to modulate binding affinity and selectivity. Such modifications are often guided by high-throughput screening (HTS) data and molecular docking studies, which allow for rapid evaluation of numerous analogs.

The role of sulfonamides in medicinal chemistry cannot be overstated. These compounds have a long history of therapeutic use, with examples ranging from antibiotics to anti-diabetic agents. The unique electronic properties of the sulfonyl group make it an excellent tool for modulating biological activity. In 4-[(4-piperidinylmethyl)sulfonyl]-morpholine, this group is strategically positioned to interact with biological targets, thereby enhancing its pharmacological potential. Ongoing research aims to uncover new mechanisms by which sulfonamides exert their effects, which could lead to novel therapeutic strategies.

Environmental considerations are also increasingly important in drug development. The synthesis and application of 4-[(4-piperidinylmethyl)sulfonyl]-morpholine must be conducted with an emphasis on sustainability and green chemistry principles. This includes optimizing synthetic routes to minimize waste generation and using environmentally friendly solvents where possible. Such practices not only reduce the ecological footprint but also align with regulatory requirements that are becoming more stringent globally.

The future prospects for 4-[(4-piperidinylmethyl)sulfonyl]-morpholine are bright, with several avenues for further exploration remaining open. Clinical trials are planned to evaluate its safety and efficacy in human subjects, while additional preclinical studies will focus on understanding its mechanisms of action at a deeper level. Collaborations between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion,4-[(4-piperidinylmethyl)sulfonyl]-morpholine (CAS No: 1206969-00-7) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover new applications for this sulfonamide derivative, it is likely that it will play an increasingly important role in modern medicine.